Cas no 1805125-41-0 (3,6-Dibromo-2-(difluoromethoxy)aniline)

• Product Name: 3,6-Dibromo-2-(difluoromethoxy)aniline
• CAS No: 1805125-41-0
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4977806
• Update Time: 2025-05-21

3,6-Dibromo-2-(difluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2-(difluoromethoxy)aniline

• Inchi： 1S/C7H5Br2F2NO/c8-3-1-2-4(9)6(5(3)12)13-7(10)11/h1-2,7H,12H2
• InChI Key： WOJFBQSBLBXUCU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1OC(F)F)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2

Additional information on 3,6-Dibromo-2-(difluoromethoxy)aniline

Comprehensive Overview of 3,6-Dibromo-2-(difluoromethoxy)aniline (CAS No. 1805125-41-0): Properties, Applications, and Industry Insights

3,6-Dibromo-2-(difluoromethoxy)aniline (CAS No. 1805125-41-0) is a specialized aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxy and dibromo functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C7H5Br2F2NO, combines halogenated and fluorinated moieties, making it a versatile building block for modern drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 3,6-Dibromo-2-(difluoromethoxy)aniline has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorine in drug design" or "halogenated anilines applications," reflecting the growing interest in this chemical space. The compound’s electron-withdrawing properties and ability to modulate lipophilicity align with trends in targeted therapies, particularly in oncology and CNS drug development.

From a synthetic perspective, CAS 1805125-41-0 is often utilized in cross-coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura couplings, to construct complex heterocycles. Its bromine substituents offer reactive sites for further functionalization, a feature highly valued in "high-throughput screening libraries." Industry reports highlight its role in optimizing lead compounds, with particular relevance to "kinase inhibitor scaffolds" and "GPCR-targeted molecules."

Environmental and regulatory considerations are also pivotal in discussions about 3,6-Dibromo-2-(difluoromethoxy)aniline. The compound’s halogen content prompts inquiries about "green chemistry alternatives" and "sustainable halogenation methods." Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to ensure purity, addressing the "quality control in fine chemicals" concerns prevalent in procurement discussions.

Market analyses reveal that 1805125-41-0 is primarily supplied by specialized fine chemical manufacturers catering to R&D sectors. Its pricing and availability are frequently queried alongside terms like "custom synthesis APIs" and "small-molecule intermediates." The compound’s stability under inert conditions and compatibility with microwave-assisted synthesis further enhance its utility in high-efficiency workflows.

Looking ahead, 3,6-Dibromo-2-(difluoromethoxy)aniline exemplifies the convergence of medicinal chemistry and process optimization. Its structural features resonate with current explorations in "F-containing bioisosteres" and "fragment-based drug discovery." As patent landscapes evolve, this compound continues to appear in filings related to "novel antitumor agents" and "selective enzyme modulators," underscoring its enduring relevance.

For researchers navigating the complexities of heterocyclic synthesis, CAS 1805125-41-0 represents both a tool and a case study in rational molecular design. Its dual bromine atoms and difluoromethoxy group offer teachable insights into steric and electronic effects—topics frequently explored in "structure-activity relationship studies." This balance of practicality and theoretical value solidifies its position in contemporary organic chemistry.